7-chloro-4-hydroxy-6-iodo-2(1H)-quinolinone

• Molecular Formula: C9H5ClINO2
• Molecular Weight: 321.50 g/mol
• IUPAC Name: 7-chloro-4-hydroxy-6-iodo-1H-quinolin-2-one
• InChI: InChI=1S/C9H5ClINO2/c10-5-2-7-4(1-6(5)11)8(13)3-9(14)12-7/h1-3H,(H2,12,13,14)
• InChI Key: FIFMEFPYVWGFDE-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C(=CC(=C1I)Cl)NC(=O)C=C2O

Description

7-chloro-4-hydroxy-6-iodo-2(1H)-quinolinone is a useful research compound. Its molecular formula is C9H5ClINO2 and its molecular weight is 321.50 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of ethyl 7-chloro-4-hydroxy-6-iodo-2-oxo-1,2-dihydro-3-quinolinecarboxylate (Intermediate 100) (2 g, 5.08 mmol) in 1,4-dioxane (10 mL) was added concentrated hydrochloric acid (3 mL, 36.5 mmol) and the reaction mixture was stirred 72 h at 80° C. After cooling, the reaction mixture was evaporated and the resulting solid was filtered, washed with water and dried to give the title compound 7-chloro-4-hydroxy-6-iodo-2(1H)-quinolinone (700 mg, 2.177 mmol, 42.8% yield) as cream solid. LCMS: (M+H)+=322; Rt=2.26 min.